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Compound of Interest

Compound Name: 4-Butoxybenzohydrazide

Cat. No.: B1331719

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 4-Butoxybenzohydrazide in a laboratory setting. Adherence to
these guidelines is critical for mitigating risks and ensuring a safe working environment.

Hazard Assessment and Engineering Controls
4-Butoxybenzohydrazide is classified with the following hazards:

e H315: Causes skin irritation.

e H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

The signal word for this chemical is Warning. Due to its potential hazards, all work must be
conducted with appropriate engineering controls to minimize exposure.

e Chemical Fume Hood: All handling, weighing, and experimental procedures involving 4-
Butoxybenzohydrazide powder or solutions must be performed inside a certified chemical
fume hood to prevent inhalation of dust or vapors.

e Ventilation: Ensure adequate general laboratory ventilation to avoid the accumulation of any
potential vapors.
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o Designated Area: The work area should be clearly designated for hazardous substance use,
and access should be restricted to authorized personnel.

» Emergency Equipment: Safety showers and eyewash stations must be readily accessible
and tested regularly.

Quantitative Data

While specific toxicity data such as LD50 or LC50 values for 4-Butoxybenzohydrazide are not
readily available, the following physical and chemical properties are known. The chemical
should be handled with the caution required for a hazardous substance.

Property Data

Molecular Formula C11H16N202

Molecular Weight 208.26 g/mol

Appearance Solid Powder

Density 1.093 g/cm3

GHS Pictogram Irritant (Exclamation Mark)
Hazard Statements H315, H319, H335

Signal Word Warning

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent skin and eye contact, and inhalation.
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Body Part Required PPE Specification/Standard
Nitrile or neoprene gloves are
) ) recommended. Consult glove
Hands Chemical-resistant gloves. _
manufacturer's resistance
chart.
Chemical safety goggles. A ]
) ) Must be ANSI Z87.1-compliant
face shield should be worn if _ _
Eyes/Face ) o or meet equivalent regional
there is a significant splash
standards (e.g., EN166).
hazard.
A flame-resistant lab coat worn
over full-length pants and
) 100% cotton or other flame-
Body closed-toe shoes. A chemical-

resistant apron may be

required for larger quantities.

resistant material.

Respiratory

Generally not required if work
is conducted within a certified
fume hood. If a hood is not

available, a respirator may be

necessary.

For dusts, a NIOSH-approved
N95 or higher particulate
respirator. For vapors, an
appropriate cartridge

respirator.

Step-by-Step Handling and Operational Plan

Preparation and Weighing:

o Don PPE: Before handling, put on all required PPE as detailed in the table above.

e Work in Fume Hood: Conduct all handling of solid 4-Butoxybenzohydrazide inside a

chemical fume hood.

» Weighing: Use a disposable weigh boat or paper. Tare the balance with the weigh boat

before adding the chemical.

o Transfer: Carefully transfer the weighed powder to your reaction vessel using a spatula.

Avoid creating dust.
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o Clean-up: Immediately clean any spills within the fume hood using appropriate methods (see
Section 6). Dispose of contaminated weigh boats and cleaning materials as hazardous
waste.

Experimental Use:

Solution Preparation: If dissolving the compound, add the solvent to the powder slowly to
minimize splashing.

Reactions: Keep the reaction vessel closed or covered to the extent possible within the fume
hood.

Post-Reaction: After the procedure, decontaminate all non-disposable equipment that came
into contact with the chemical.

Disposal Plan

Improper disposal can lead to environmental contamination. Under no circumstances should
this chemical or its containers be disposed of in standard waste streams or down the drain.

Waste Segregation and Containment:

Solid Waste: Collect all solid waste contaminated with 4-Butoxybenzohydrazide, including
used gloves, weigh boats, pipette tips, and contaminated paper towels, in a designated,
sealed, and clearly labeled hazardous waste container.

Liquid Waste: Collect all liquid waste containing 4-Butoxybenzohydrazide in a designated,
leak-proof, and shatter-resistant container. Do not mix with incompatible waste streams. The
container must be clearly labeled as hazardous waste with the full chemical name.

Empty Containers: Rinse the original container with a suitable solvent three times. Collect
the rinsate as hazardous liquid waste. The "triple-rinsed" container can then be disposed of
according to institutional guidelines.

Final Disposal:

o All waste must be disposed of through your institution's Environmental Health and Safety
(EHS) office or a licensed hazardous waste disposal contractor. Ensure all containers are
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properly labeled and sealed before collection.

Emergency Procedures

o Skin Contact: Immediately remove contaminated clothing and flush the affected skin with
copious amounts of water for at least 15 minutes in a safety shower. Seek medical attention
if irritation persists.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes in an
eyewash station, occasionally lifting the upper and lower eyelids. Remove contact lenses if
present and easy to do. Seek immediate medical attention.

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If
not breathing, give artificial respiration. Seek immediate medical attention.

o Spill: For small spills within a fume hood, absorb the material with an inert absorbent material
(e.g., vermiculite, sand) and place it in a sealed container for hazardous waste disposal. For
larger spills, or any spill outside of a fume hood, evacuate the area and contact your
institution's EHS department immediately.

Workflow for Safe Handling of 4-
Butoxybenzohydrazide
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Caption: Workflow for handling 4-Butoxybenzohydrazide from preparation to disposal.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for 4-
Butoxybenzohydrazide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1331719#personal-protective-equipment-for-
handling-4-butoxybenzohydrazide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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